3-Oxo-5β-cholanoic Acid

• CAS No.: 1553-56-6
• Product Name: 3-Oxo-5β-cholanoic Acid
• Molecular Formula: C24H38O3
• Molecular Weight: 374.6 g/mol
• IUPAC Name: (4R)-4-[(5R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
• Standard InChI: InChI=1S/C24H38O3/c1-15(4-9-22(26)27)19-7-8-20-18-6-5-16-14-17(25)10-12-23(16,2)21(18)11-13-24(19,20)3/h15-16,18-21H,4-14H2,1-3H3,(H,26,27)/t15-,16-,18+,19-,20+,21+,23+,24-/m1/s1
• Standard InChIKey: KIQFUORWRVZTHT-OPTMKGCMSA-N
• Isomeric SMILES: C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H]4[C@@]3(CCC(=O)C4)C)C
• SMILES: CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C
• Canonical SMILES: CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C
• Description: 3-oxo-5beta-cholanic acid is an oxo-5beta-cholanic acid. It is a conjugate acid of a 3-oxo-5beta-cholanate.
• Synonyms: 3-Oxo-5β-cholan-24-oic Acid; 3-Oxo- 5β-cholanic Acid; 3-Ketolithocholic Acid; 3-Oxo-5β-cholan-24-oic Acid; 3-Oxo-5β-cholanic acid; 3-Oxo-5β-cholanoic Acid; 3-Oxocholanic Acid; 3-Oxolithocholic Acid; 3-keto-5β-Cholan-24-oic Acid; 3-keto-5β-Cholanic Ac
• PubChem Compound: 5283906
• Last Modified: Nov 11 2021